Cas no 2228982-55-4 (4-methoxy-3-nitrophenyl sulfamate)

• Product Name: 4-methoxy-3-nitrophenyl sulfamate
• CAS No: 2228982-55-4
• MF: C₇H₈N₂O₆S
• MW: 248.213220596313
• CID: 6399491
• PubChem ID: 165883723
• Update Time: 2025-08-02

4-methoxy-3-nitrophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-nitrophenyl sulfamate
• 2228982-55-4
• EN300-1992960

• Inchi： 1S/C7H8N2O6S/c1-14-7-3-2-5(15-16(8,12)13)4-6(7)9(10)11/h2-4H,1H3,(H2,8,12,13)
• InChI Key： STGDSKJMXIDOOT-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 248.01030715g/mol
• Monoisotopic Mass: 248.01030715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 133Ų

Additional information on 4-methoxy-3-nitrophenyl sulfamate

Recent Advances in the Study of 4-Methoxy-3-Nitrophenyl Sulfamate (CAS: 2228982-55-4)

4-Methoxy-3-nitrophenyl sulfamate (CAS: 2228982-55-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfamate derivative has been investigated for its potential applications in enzyme inhibition, particularly targeting sulfatases, which play critical roles in various physiological and pathological processes. Recent studies have highlighted its unique chemical properties and biological activities, making it a promising candidate for therapeutic development.

The primary focus of recent research has been on understanding the molecular interactions of 4-methoxy-3-nitrophenyl sulfamate with sulfatase enzymes. Sulfatases are involved in the hydrolysis of sulfate esters, and their dysregulation is associated with diseases such as cancer, lysosomal storage disorders, and hormonal imbalances. The compound's ability to act as a potent inhibitor of sulfatases has been demonstrated in several in vitro and in vivo studies, suggesting its potential as a therapeutic agent or a tool for probing sulfatase function.

One of the key findings from recent studies is the compound's selectivity profile. Researchers have reported that 4-methoxy-3-nitrophenyl sulfamate exhibits preferential inhibition of certain sulfatase isoforms, which could be leveraged for targeted therapeutic interventions. For instance, its inhibitory activity against steroid sulfatase (STS) has been particularly noteworthy, given the role of STS in hormone-dependent cancers such as breast and prostate cancer. These findings open new avenues for the development of STS-targeted therapies.

In addition to its therapeutic potential, 4-methoxy-3-nitrophenyl sulfamate has also been explored as a chemical probe for studying sulfatase-mediated pathways. Its ability to covalently modify the active site of sulfatases has been utilized in activity-based protein profiling (ABPP) studies, providing insights into the enzyme's activity and regulation in complex biological systems. Such applications underscore the compound's versatility beyond its therapeutic potential.

Despite these promising developments, challenges remain in the optimization of 4-methoxy-3-nitrophenyl sulfamate for clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have focused on modifying the sulfamate scaffold to improve these properties while retaining its inhibitory potency.

In conclusion, 4-methoxy-3-nitrophenyl sulfamate (CAS: 2228982-55-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role as a therapeutic candidate and a chemical probe highlights its broad utility, and ongoing studies are expected to further elucidate its potential applications. As research progresses, this compound may pave the way for novel treatments targeting sulfatase-related diseases.